Cas no 1220019-64-6 (2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid)

• Product Name: 2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid
• CAS No: 1220019-64-6
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 4687810
• Update Time: 2025-06-13

2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-ISOBUTYL-3-PYRROLIDINYL)ACETIC ACID
• 2-(1-Isobutylpyrrolidin-3-yl)acetic acid
• [1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid
• 2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid

• Inchi： 1S/C10H19NO2/c1-8(2)6-11-4-3-9(7-11)5-10(12)13/h8-9H,3-7H2,1-2H3,(H,12,13)
• InChI Key： INWZNCOPMDMAAP-UHFFFAOYSA-N
• SMILES： OC(CC1CCN(CC(C)C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 180
• Topological Polar Surface Area: 40.5

Additional information on 2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid

Research Brief on 2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid (CAS: 1220019-64-6)

2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid (CAS: 1220019-64-6) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its pyrrolidine acetic acid backbone and isobutyl substitution, has shown promising potential in various pharmacological applications. Recent studies have explored its role as a key intermediate or active moiety in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

The structural uniqueness of 2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid lies in its ability to interact with specific biological targets, such as neurotransmitter receptors and enzymes involved in metabolic pathways. Recent research has focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy. For instance, studies have demonstrated its potential as a modulator of dopamine and serotonin receptors, suggesting applications in the treatment of neurodegenerative diseases and mood disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's binding affinity to dopamine D2 and serotonin 5-HT1A receptors. The results indicated a moderate to high affinity, with IC50 values in the nanomolar range, highlighting its potential as a lead compound for further optimization. Additionally, in vitro and in vivo studies have shown that 2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid exhibits favorable blood-brain barrier penetration, a critical factor for CNS-targeted therapeutics.

Another area of interest is the compound's role in metabolic regulation. A recent preprint on bioRxiv reported that derivatives of 2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid exhibited significant activity in modulating glucose uptake and lipid metabolism in adipocytes. These findings suggest potential applications in the treatment of metabolic syndromes, such as type 2 diabetes and obesity. The study utilized high-throughput screening and molecular docking simulations to identify the most promising derivatives, paving the way for future preclinical trials.

Despite these promising findings, challenges remain in the development of 2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid-based therapeutics. Issues such as metabolic stability, selectivity, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and advanced formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of these discoveries into clinically viable treatments.

In conclusion, 2-[1-(2-methylpropyl)pyrrolidin-3-yl]acetic acid (CAS: 1220019-64-6) represents a versatile scaffold with significant potential in drug discovery. Ongoing research continues to uncover its multifaceted pharmacological properties, offering new avenues for therapeutic intervention. Future studies should focus on optimizing its pharmacokinetic profile and validating its efficacy in disease models to advance its development as a novel therapeutic agent.